Cas no 650638-17-8 (3-Hydrazinylpyridine hydrochloride)

• Product Name: 3-Hydrazinylpyridine hydrochloride
• CAS No: 650638-17-8
• MF: C₅H₈ClN₃
• MW: 145.590119361877
• MDL: MFCD06797881
• CID: 843890
• PubChem ID: 23143454
• Update Time: 2025-06-08

3-Hydrazinylpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydrazinylpyridine hydrochloride
• 2-(PYRIDIN-3-YL)HYDRAZINE HYDROCHLORIDE
• 3-HYDRAZINOPYRIDINE HYDROCHLORIDE
• pyridin-3-ylhydrazine,hydrochloride
• Pyridine, 3-hydrazino-, monohydrochloride
• 3-pyridylhydrazine hydrochloride
• RJSAWRPVTKYGIZ-UHFFFAOYSA-N
• 3-hydrazino-pyridine hydrochloride
• pyridin-3-yl-hydrazine hydrochloride
• RP01473
• 1-(pyridin-3-yl)hydrazine hydrochloride
• BC231979
• T

• MDL： MFCD06797881
• Inchi： 1S/C5H7N3.ClH/c6-8-5-2-1-3-7-4-5;/h1-4,8H,6H2;1H
• InChI Key： RJSAWRPVTKYGIZ-UHFFFAOYSA-N
• SMILES： Cl.N(C1C=NC=CC=1)N

Computed Properties

• Exact Mass: 145.04100
• Monoisotopic Mass: 145.0406750 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 64.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9
• Molecular Weight: 145.59

Experimental Properties

• PSA: 50.94000
• LogP: 1.94250

3-Hydrazinylpyridine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on 3-Hydrazinylpyridine hydrochloride

Professional Introduction to 3-Hydrazinylpyridine hydrochloride (CAS No: 650638-17-8)

3-Hydrazinylpyridine hydrochloride, with the chemical formula C₅H₈N₄·HCl, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered considerable attention due to its versatile applications in drug development, particularly in the design of novel therapeutic agents targeting various diseases. The CAS number 650638-17-8 uniquely identifies this substance, ensuring precise classification and handling in research and industrial settings.

The structure of 3-hydrazinylpyridine hydrochloride features a pyridine ring substituted with a hydrazino group (-NH-NH₂) at the 3-position, further coordinated with a hydrochloride salt form. This structural configuration imparts unique reactivity, making it a valuable intermediate in synthesizing heterocyclic compounds. The hydrazino moiety is particularly noteworthy, as it participates in diverse chemical transformations, including condensation reactions with carbonyl compounds to form hydrazones, which are pivotal in medicinal chemistry.

In recent years, 3-hydrazinylpyridine hydrochloride has been extensively studied for its potential in developing antiviral and anticancer agents. The pyridine core is a common pharmacophore in many bioactive molecules, while the hydrazino group offers opportunities for further functionalization. Current research highlights its role in generating derivatives that exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are overexpressed in certain pathological conditions.

One of the most compelling aspects of 3-hydrazinylpyridine hydrochloride is its utility in constructing nucleoside analogs. These analogs are crucial in antiviral therapies, particularly against RNA viruses. The hydrazino group can be incorporated into nucleoside precursors, enabling the synthesis of modified bases that disrupt viral replication mechanisms. For instance, studies have demonstrated its incorporation into pyrimidine derivatives, which exhibit potent activity against herpesviruses and influenza viruses.

The synthetic pathways for 3-hydrazinylpyridine hydrochloride are well-documented and have been optimized for scalability and purity. Typically, the synthesis involves the reaction of 3-chloropyridine with hydrazine hydrate under controlled conditions, followed by salt formation with hydrochloric acid. Advances in catalytic methods have further refined this process, reducing reaction times and improving yields. These improvements are essential for industrial applications where cost-efficiency and reproducibility are paramount.

From a biological perspective, 3-hydrazinylpyridine hydrochloride has shown promise as a scaffold for drug discovery. Its ability to form stable complexes with metal ions has been exploited in designing metallodrugs that target specific biological pathways. For example, complexes formed with transition metals such as ruthenium and platinum have demonstrated cytotoxic effects against cancer cell lines. The hydrazino group’s chelating properties facilitate these interactions, making it an attractive moiety for developing targeted therapies.

The pharmacokinetic properties of 3-hydrazinylpyridine hydrochloride are also under investigation to enhance drug delivery systems. Modifications to its structure can influence solubility, stability, and bioavailability—critical factors for therapeutic efficacy. Researchers are exploring prodrugs that release active species under physiological conditions, thereby improving systemic absorption and reducing toxicity.

In conclusion, 3-Hydrazinylpyridine hydrochloride (CAS No: 650638-17-8) represents a cornerstone compound in modern pharmaceutical research. Its unique structural features enable diverse applications across multiple therapeutic areas, from antiviral to anticancer treatments. As scientific understanding advances, this compound will continue to play a pivotal role in developing next-generation therapeutics that address unmet medical needs.